Cas no 1355334-83-6 ((5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester)

• Product Name: (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester
• CAS No: 1355334-83-6
• MF: C₁₀H₁₁F₃N₂O₄S
• MW: 312.265551805496
• MDL: MFCD21362494
• CID: 4592870
• Update Time: 2025-10-30

(5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester
• (5-Trifluoromethylpyridine-2-sulfonylamino)acetic acid ethyl ester
• Ethyl ((5-(trifluoromethyl)pyridin-2-yl)sulfonyl)glycinate

• MDL： MFCD21362494
• Inchi： 1S/C10H11F3N2O4S/c1-2-19-9(16)6-15-20(17,18)8-4-3-7(5-14-8)10(11,12)13/h3-5,15H,2,6H2,1H3
• InChI Key： MPKJXMROESUMQH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNS(C1=NC=C(C(F)(F)F)C=C1)(=O)=O

Additional information on (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester

(5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester (CAS No. 1355334-83-6): An Overview of a Promising Compound in Pharmaceutical Research

(5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester (CAS No. 1355334-83-6) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its trifluoromethyl and pyridine moieties, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester is particularly noteworthy. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the pyridine ring provides essential pharmacophoric elements that can interact with various biological targets. The sulphonamide functionality further contributes to the compound's bioactivity by forming hydrogen bonds and other non-covalent interactions with target proteins.

Recent studies have explored the potential of (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses potent anti-inflammatory properties, which can be attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester has also demonstrated promising antiviral activity. Studies have indicated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral agents.

The pharmacokinetic properties of (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester have been extensively studied to optimize its therapeutic potential. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and prolonged half-life make it suitable for once-daily dosing regimens, which can improve patient compliance and treatment outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester in various disease conditions. Early results from phase I trials have shown that the compound is well-tolerated with minimal adverse effects, paving the way for further clinical development. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing strategies.

Beyond its direct therapeutic applications, (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester has also been investigated as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying protein function and signaling mechanisms. This has led to its use in high-throughput screening assays and other experimental models to identify novel drug targets and validate existing ones.

In conclusion, (5-Trifluoromethyl-pyridine-2-sulphonylamino)-acetic acid ethyl ester (CAS No. 1355334-83-6) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties position it as a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases, viral infections, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and guide its future use in clinical practice.